Cas no 1893370-53-0 (tert-butyl N-{2-5-(difluoromethoxy)pyridin-3-yl-4-methyl-1,3-thiazol-5-yl}-N-methylcarbamate)

• Product name: tert-butyl N-{2-5-(difluoromethoxy)pyridin-3-yl-4-methyl-1,3-thiazol-5-yl}-N-methylcarbamate
• CAS No: 1893370-53-0
• MF: C₁₆H₁₉F₂N₃O₃S
• MW: 371.402169466019
• MDL: MFCD32668626
• CID: 5238523
• PubChem ID: 118978072

tert-butyl N-{2-5-(difluoromethoxy)pyridin-3-yl-4-methyl-1,3-thiazol-5-yl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-[5-(difluoromethoxy)-3-pyridinyl]-4-methyl-5-thiazolyl]-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-{2-5-(difluoromethoxy)pyridin-3-yl-4-methyl-1,3-thiazol-5-yl}-N-methylcarbamate

• MDL： MFCD32668626
• Inchi： 1S/C16H19F2N3O3S/c1-9-13(21(5)15(22)24-16(2,3)4)25-12(20-9)10-6-11(8-19-7-10)23-14(17)18/h6-8,14H,1-5H3
• InChI Key： RTSXGQARLNWKME-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1SC(C2=CC(OC(F)F)=CN=C2)=NC=1C)C

Additional information on tert-butyl N-{2-5-(difluoromethoxy)pyridin-3-yl-4-methyl-1,3-thiazol-5-yl}-N-methylcarbamate

Comprehensive Overview of tert-butyl N-{2-5-(difluoromethoxy)pyridin-3-yl-4-methyl-1,3-thiazol-5-yl}-N-methylcarbamate (CAS No. 1893370-53-0)

The compound tert-butyl N-{2-5-(difluoromethoxy)pyridin-3-yl-4-methyl-1,3-thiazol-5-yl}-N-methylcarbamate (CAS No. 1893370-53-0) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethoxy group and a thiazole ring, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and industry trends.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethoxy moiety in tert-butyl N-{2-5-(difluoromethoxy)pyridin-3-yl-4-methyl-1,3-thiazol-5-yl}-N-methylcarbamate aligns with this trend, as fluorination is a key strategy in modern drug design. Researchers frequently search for "fluorinated pyridine derivatives" and "thiazole-based pharmaceuticals," highlighting the compound's relevance in cutting-edge medicinal chemistry.

The thiazole ring, a core component of this compound, is a privileged scaffold in drug discovery. It is often associated with antimicrobial, anti-inflammatory, and anticancer activities. The integration of a pyridine ring further enhances its versatility, making it a candidate for targeting various biological pathways. Questions like "How do thiazole derivatives interact with enzymes?" or "What are the applications of pyridine-thiazole hybrids?" are frequently explored in academic and industrial settings, underscoring the compound's multidisciplinary appeal.

From a synthetic perspective, tert-butyl N-{2-5-(difluoromethoxy)pyridin-3-yl-4-methyl-1,3-thiazol-5-yl}-N-methylcarbamate exemplifies the growing interest in heterocyclic chemistry. Its synthesis involves advanced techniques such as cross-coupling reactions and protecting group strategies, topics that dominate discussions in organic chemistry forums. The tert-butyl carbamate group, in particular, is a common motif in prodrug design, offering insights into controlled release mechanisms—a hot topic in "drug delivery systems" research.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its fluorinated nature prompts questions about biodegradability and ecological impact. Searches for "green chemistry approaches to fluorinated compounds" reflect the industry's shift toward sustainable practices, making this compound a case study for balancing efficacy and environmental responsibility.

In conclusion, tert-butyl N-{2-5-(difluoromethoxy)pyridin-3-yl-4-methyl-1,3-thiazol-5-yl}-N-methylcarbamate (CAS No. 1893370-53-0) represents a convergence of innovation in medicinal chemistry, synthetic methodology, and sustainability. Its multifaceted applications and alignment with current research trends ensure its continued relevance in scientific discourse. Whether you're investigating "fluorinated heterocycles" or "thiazole-based drug candidates," this compound offers a wealth of opportunities for exploration and development.